molecular formula C19H14F2N2O5 B2624891 (E)-2-(acetoxyimino)-N-(3,4-difluorophenyl)-8-methoxy-2H-chromene-3-carboxamide CAS No. 1327195-58-3

(E)-2-(acetoxyimino)-N-(3,4-difluorophenyl)-8-methoxy-2H-chromene-3-carboxamide

Cat. No. B2624891
CAS RN: 1327195-58-3
M. Wt: 388.327
InChI Key: NXEYZTZASIXPSJ-FCDQGJHFSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a derivative of chromene, a heterocyclic compound with a benzopyran skeleton. It has various substituents including an acetoxyimino group, a difluorophenyl group, and a methoxy group .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the chromene backbone, with the various substituents attached at the 2, 3, and 8 positions. The (E)-2-(acetoxyimino) group would likely contribute to the polarity of the molecule .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the acetoxyimino, difluorophenyl, and methoxy groups would likely make the compound polar. The compound’s solubility, melting point, boiling point, and other properties would need to be determined experimentally .

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. Chromene derivatives are known to have biological activity and are found in a number of pharmaceuticals .

Safety and Hazards

Without specific information, it’s hard to provide detailed safety and hazard information. As with all chemicals, appropriate safety precautions should be taken when handling this compound .

Future Directions

The study of chromene derivatives is an active area of research due to their biological activity. Future research might focus on synthesizing new derivatives and studying their properties .

properties

IUPAC Name

[(E)-[3-[(3,4-difluorophenyl)carbamoyl]-8-methoxychromen-2-ylidene]amino] acetate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H14F2N2O5/c1-10(24)28-23-19-13(8-11-4-3-5-16(26-2)17(11)27-19)18(25)22-12-6-7-14(20)15(21)9-12/h3-9H,1-2H3,(H,22,25)/b23-19+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NXEYZTZASIXPSJ-FCDQGJHFSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)ON=C1C(=CC2=C(O1)C(=CC=C2)OC)C(=O)NC3=CC(=C(C=C3)F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(=O)O/N=C/1\C(=CC2=C(O1)C(=CC=C2)OC)C(=O)NC3=CC(=C(C=C3)F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H14F2N2O5
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

388.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(E)-2-(acetoxyimino)-N-(3,4-difluorophenyl)-8-methoxy-2H-chromene-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.